Cas no 153569-12-1 (sodium 2,5-dioxo-1-((3-(pyridin-2-yldisulfanyl)propanoyl)oxy)pyrrolidine-3-sulfonate)

• Product Name: sodium 2,5-dioxo-1-((3-(pyridin-2-yldisulfanyl)propanoyl)oxy)pyrrolidine-3-sulfonate
• CAS No: 153569-12-1
• MF: C₁₂H₁₃N₂NaO₇S₃
• MW: 416.425590276718
• CID: 5900081
• PubChem ID: 59432701
• Update Time: 2025-11-02

sodium 2,5-dioxo-1-((3-(pyridin-2-yldisulfanyl)propanoyl)oxy)pyrrolidine-3-sulfonate Chemical and Physical Properties

Names and Identifiers

• sodium 2,5-dioxo-1-((3-(pyridin-2-yldisulfanyl)propanoyl)oxy)pyrrolidine-3-sulfonate
• Sodium 2,5-dioxo-1-(3-(pyridin-2-yldisulfanyl)propanoyloxy)pyrrolidine-3-sulfonate
• 153569-12-1

• Inchi： 1S/C12H12N2O7S3.Na.H/c15-10-7-8(24(18,19)20)12(17)14(10)21-11(16)4-6-22-23-9-3-1-2-5-13-9;;/h1-3,5,8H,4,6-7H2,(H,18,19,20);;
• InChI Key： RDMATHLZGFFTNF-UHFFFAOYSA-N
• SMILES： O(N1C(CC(S(O)(=O)=O)C1=O)=O)C(=O)CCSSC1N=CC=CC=1.[NaH]

Computed Properties

• Exact Mass: 413.96260850g/mol
• Monoisotopic Mass: 413.96260850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 610
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 193Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on sodium 2,5-dioxo-1-((3-(pyridin-2-yldisulfanyl)propanoyl)oxy)pyrrolidine-3-sulfonate

Recent Advances in the Study of Sodium 2,5-dioxo-1-((3-(pyridin-2-yldisulfanyl)propanoyl)oxy)pyrrolidine-3-sulfonate (CAS: 153569-12-1)

The compound sodium 2,5-dioxo-1-((3-(pyridin-2-yldisulfanyl)propanoyl)oxy)pyrrolidine-3-sulfonate (CAS: 153569-12-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine-3-sulfonate core and pyridin-2-yldisulfanyl moiety, exhibits promising properties for applications in drug delivery, bioconjugation, and targeted therapeutics. Recent studies have focused on elucidating its mechanism of action, stability under physiological conditions, and potential for use in novel therapeutic strategies.

One of the key areas of investigation has been the compound's role as a reactive linker in bioconjugation chemistry. The disulfide bond within the pyridin-2-yldisulfanyl group provides a reversible linkage, making it highly suitable for constructing drug conjugates that can release active agents in response to reducing environments, such as those found in tumor tissues. Recent publications have demonstrated its efficacy in creating antibody-drug conjugates (ADCs) with enhanced stability and controlled release profiles, addressing some of the limitations observed with traditional linker systems.

In addition to its applications in bioconjugation, sodium 2,5-dioxo-1-((3-(pyridin-2-yldisulfanyl)propanoyl)oxy)pyrrolidine-3-sulfonate has been explored for its potential in prodrug design. The sulfonate group enhances water solubility, while the pyrrolidine-2,5-dione ring can serve as a masked functionality for active drug molecules. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in developing prodrugs for poorly soluble anticancer agents, resulting in improved bioavailability and reduced off-target effects.

Another significant advancement involves the compound's application in targeted drug delivery systems. Researchers have leveraged its ability to form stable yet cleavable bonds with thiol-containing biomolecules to create nanoparticle-based delivery platforms. These systems have shown promise in preclinical models for the treatment of inflammatory diseases and certain cancers, with reduced systemic toxicity compared to conventional therapies.

Stability studies of sodium 2,5-dioxo-1-((3-(pyridin-2-yldisulfanyl)propanoyl)oxy)pyrrolidine-3-sulfonate under various physiological conditions have provided valuable insights into its pharmacokinetic properties. Recent data indicate that the compound maintains stability in plasma while undergoing selective cleavage in target tissues, making it particularly attractive for site-specific drug delivery applications. These findings were corroborated by in vivo studies demonstrating enhanced therapeutic indices for several drug candidates when conjugated using this linker system.

The synthetic accessibility of sodium 2,5-dioxo-1-((3-(pyridin-2-yldisulfanyl)propanoyl)oxy)pyrrolidine-3-sulfonate has also been a focus of recent research. New synthetic routes reported in 2023 have improved yields and purity while reducing production costs, potentially facilitating its broader adoption in pharmaceutical development. These methodological advances have been particularly important for scaling up production to meet the demands of clinical-stage research.

Looking forward, the unique properties of sodium 2,5-dioxo-1-((3-(pyridin-2-yldisulfanyl)propanoyl)oxy)pyrrolidine-3-sulfonate position it as a versatile tool in medicinal chemistry and drug development. Ongoing research is exploring its potential in novel therapeutic areas, including targeted protein degradation and immune-modulating therapies. As understanding of its structure-activity relationships deepens, we anticipate seeing expanded applications of this compound in the development of next-generation pharmaceuticals.